Cas no 1201924-31-3 (6-chloro-3-methyl-pyridine-2-carbonitrile)

• Product Name: 6-chloro-3-methyl-pyridine-2-carbonitrile
• CAS No: 1201924-31-3
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD16658734
• CID: 1037405
• PubChem ID: 46856278
• Update Time: 2025-11-02

6-chloro-3-methyl-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methylpicolinonitrile
• 6-CHLORO-2-CYANO-3-METHYLPYRIDINE
• AB71445
• AK-68845
• FT-0695681
• KB-45161
• SBB065662
• 6-CHLORO-3-METHYLPYRIDINE-2-CARBONITRILE
• GRLXSZKHRDKVTE-UHFFFAOYSA-N
• AB0061545
• 2-Pyridinecarbonitrile, 6-chloro-3-methyl-
• Z3968
• ST24024341
• 6-chloro-3-methyl-pyridine-2-carbonitrile

• MDL： MFCD16658734
• Inchi： 1S/C7H5ClN2/c1-5-2-3-7(8)10-6(5)4-9/h2-3H,1H3
• InChI Key： GRLXSZKHRDKVTE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(C#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-chloro-3-methyl-pyridine-2-carbonitrile

Recent Advances in the Study of 6-Chloro-3-methyl-pyridine-2-carbonitrile (CAS: 1201924-31-3)

6-Chloro-3-methyl-pyridine-2-carbonitrile (CAS: 1201924-31-3) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical synthesis. This research briefing provides an overview of the latest findings related to this compound, focusing on its applications, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 6-chloro-3-methyl-pyridine-2-carbonitrile is its application in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop potent and selective kinase inhibitors, which show promising results in preclinical studies. The compound's unique chemical structure allows for modifications that enhance binding affinity and selectivity towards specific kinase targets.

In addition to its role in kinase inhibitor development, 6-chloro-3-methyl-pyridine-2-carbonitrile has been investigated for its potential in agrochemical applications. Recent studies have demonstrated its efficacy as a precursor in the synthesis of pesticides and herbicides. The compound's stability and reactivity make it an ideal candidate for creating environmentally friendly agrochemicals with reduced toxicity profiles. These findings are particularly relevant in the context of increasing demand for sustainable agricultural practices.

Another area of research focuses on the optimization of synthetic routes for 6-chloro-3-methyl-pyridine-2-carbonitrile. Traditional methods often involve multi-step reactions with low yields and high costs. However, recent advancements in catalytic processes and green chemistry have led to more efficient and cost-effective synthesis pathways. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

Biological studies have also explored the compound's potential as a standalone therapeutic agent. Preliminary in vitro and in vivo experiments suggest that 6-chloro-3-methyl-pyridine-2-carbonitrile exhibits moderate antimicrobial and anti-inflammatory activities. While further research is needed to fully understand its mechanism of action and therapeutic potential, these findings open new avenues for drug discovery and development.

In conclusion, the latest research on 6-chloro-3-methyl-pyridine-2-carbonitrile (CAS: 1201924-31-3) underscores its versatility and importance in both pharmaceutical and agrochemical industries. Its applications in kinase inhibitor synthesis, agrochemical development, and potential therapeutic uses highlight the compound's broad utility. Continued research efforts are expected to further elucidate its properties and expand its applications, making it a valuable asset in chemical and biological research.